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Compound of Interest

Compound Name: Benzyl tosylate

Cat. No.: B085727 Get Quote

Introduction

Benzyl tosylate (TsOBn) is a highly effective electrophilic benzylating agent utilized in a wide

array of organic transformations. The tosylate group is an excellent leaving group, facilitating

nucleophilic substitution reactions under relatively mild conditions. This makes benzyl tosylate
a valuable reagent for the introduction of the benzyl group, which serves as a common

protecting group for alcohols, amines, and thiols, and as a key structural moiety in many

pharmaceutically active compounds. Its utility extends to O-, N-, S-, and C-benzylation

reactions, making it a versatile tool for researchers in organic synthesis and drug development.

[1][2] However, it is important to note that benzyl tosylates can be unstable, sometimes

decomposing upon synthesis or purification.[3] In some cases, particularly with electron-

withdrawing groups on the benzyl ring, the reaction of benzyl alcohol with tosyl chloride may

yield the corresponding benzyl chloride instead of the desired tosylate.[4][5]

Synthesis of Benzyl Tosylate

Benzyl tosylate is typically prepared by the reaction of benzyl alcohol with p-toluenesulfonyl

chloride (TsCl) in the presence of a base, such as pyridine or triethylamine, to neutralize the

HCl byproduct.[1][2]

General Experimental Protocol: Preparation of Benzyl
Tosylate[1]
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A solution of benzyl alcohol (1.0 equiv.) in a suitable solvent (e.g., pyridine or

dichloromethane) is cooled to 0 °C in an ice bath.

p-Toluenesulfonyl chloride (1.0-1.2 equiv.) is added portion-wise to the stirred solution,

maintaining the temperature at 0 °C.

If not using pyridine as the solvent, a base like triethylamine (1.1-1.5 equiv.) is added.

The reaction mixture is stirred at 0 °C for several hours or until completion, as monitored by

Thin Layer Chromatography (TLC).

Upon completion, the reaction is quenched by the addition of cold water or dilute acid.

The product is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

The combined organic layers are washed with water, dilute HCl (if a tertiary amine base was

used), saturated NaHCO₃ solution, and brine.

The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent

is removed under reduced pressure.

The crude benzyl tosylate, often obtained as a solid, can be purified by recrystallization

from a suitable solvent system (e.g., hexane/ethyl acetate).

Applications in Organic Synthesis
Benzyl tosylate is a potent electrophile for the benzylation of various nucleophiles. The

general reaction proceeds via an Sₙ2 mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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